Cas no 2228283-87-0 (Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate
• CAS No: 2228283-87-0
• MF: C₇H₈BrNO₃S
• MW: 266.112319946289
• CID: 5772364
• PubChem ID: 165691796
• Update Time: 2025-06-09

Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate
• 2228283-87-0
• EN300-1920423
• Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate

• Inchi： 1S/C7H8BrNO3S/c1-12-6(11)2-4(10)7-9-3-5(8)13-7/h3-4,10H,2H2,1H3
• InChI Key： MVWOQTLHVMUGJH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CC(=O)OC)O)S1

Computed Properties

• Exact Mass: 264.94083g/mol
• Monoisotopic Mass: 264.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.7Ų

Additional information on Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate

Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate (CAS No. 2228283-87-0): A Comprehensive Overview

Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate, identified by its CAS number 2228283-87-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The presence of a thiazole ring and a bromo substituent makes it a versatile scaffold for designing novel bioactive molecules.

The thiazole core is a well-known heterocyclic compound that plays a crucial role in various biological processes. It is found in numerous natural products and pharmaceuticals, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a bromo atom into the thiazole ring enhances the reactivity of the molecule, making it an attractive candidate for further chemical modifications. These modifications can lead to the development of new drugs with improved efficacy and reduced side effects.

In recent years, there has been growing interest in the synthesis and characterization of thiazole derivatives due to their broad spectrum of biological activities. Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate is no exception. Studies have shown that this compound exhibits promising antimicrobial properties, making it a potential candidate for the development of new antibiotics. The bromo substituent on the thiazole ring is particularly important, as it can participate in various chemical reactions, such as cross-coupling reactions, which are commonly used in drug synthesis.

The hydroxypropanoate moiety in the molecular structure of Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate adds another layer of functionality to the compound. This group can serve as a point of attachment for other pharmacophores, allowing for the design of more complex and potent drug candidates. Additionally, the hydroxyl group can engage in hydrogen bonding interactions, which are crucial for the binding affinity of many bioactive molecules.

Recent research has also explored the use of Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate as a building block for more complex structures. For instance, it has been used in the synthesis of hybrid molecules that combine the properties of thiazole derivatives with other bioactive scaffolds. These hybrid compounds often exhibit enhanced biological activity compared to their individual components.

The synthesis of Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate involves several key steps that highlight its complexity and versatility. The reaction sequence typically begins with the preparation of the thiazole derivative followed by bromination at the desired position. Subsequent functionalization with a hydroxypropanoate group completes the molecular structure. Each step requires careful optimization to ensure high yield and purity.

In terms of applications, Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate has shown potential in several areas of biomedical research. One notable application is in the development of new antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel therapeutic strategies. Thiazole derivatives have emerged as a promising class of compounds due to their ability to disrupt bacterial cell wall synthesis and other vital processes.

Evaluation studies have demonstrated that Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate exhibits significant antimicrobial activity against various bacterial strains. This includes both Gram-positive and Gram-negative bacteria, which are known to pose significant challenges in clinical settings. The mechanism of action appears to involve multiple targets within bacterial cells, making it a potent candidate for broad-spectrum antimicrobial therapy.

Beyond its antimicrobial properties, Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate has also been investigated for its potential anticancer effects. Thiazole derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The presence of both hydroxyl and carboxylic acid groups allows for interactions with cellular components that are critical for cancer cell survival.

In vitro studies have revealed that Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate can effectively target cancer cells by disrupting key signaling pathways involved in tumor growth and progression. Additionally, its ability to induce oxidative stress in cancer cells suggests that it may also play a role in detoxifying reactive oxygen species (ROS), which are often elevated in tumor environments.

The structural features of Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate, particularly its thiazole core and bromine substituent, make it an excellent candidate for further derivatization. By modifying other parts of the molecule or introducing additional functional groups, researchers can fine-tune its biological activity to meet specific therapeutic needs.

The development of new synthetic methodologies for thiazole derivatives has also been an area of active research. Advances in catalytic systems have enabled more efficient and selective bromination reactions, which are essential for producing compounds like Methyl 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanoate. These improvements have not only streamlined the synthesis process but also allowed for greater control over molecular architecture.

In conclusion, Methyl 3-(5-bromo-1,3-thiazol-2-yll)-hydroxypropanoate (CAS No. 222828379)